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Compound of Interest

Compound Name: 4-Bromo-2-chlorobenzotrifluoride

Cat. No.: B1287702

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data for 4-Bromo-2-
chlorobenzotrifluoride (CAS No. 467435-07-0), a key intermediate in various fields including
pharmaceuticals and agrochemicals.[1] The information is compiled to assist in the safe
handling, storage, and disposal of this compound.

Chemical Identification and Physical Properties

4-Bromo-2-chlorobenzotrifluoride is a halogenated aromatic compound.[2] Its trifluoromethyl
group and halogen substituents contribute to its reactivity and stability, making it a versatile
building block in organic synthesis.[1]
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Property Value Source
CAS Number 467435-07-0 [1][3]
Molecular Formula C7H3BrCIFs [1]
Molecular Weight 259.45 g/mol [1114]
Appearance Colorl.ess' to almost colorless 1]
clear liquid

Density 1.76 g/cm3 [1]
Boiling Point 224.1 £ 35.0 °C (Predicted) [5]

Refractive Index

n20D 1.51

[1]

Storage Temperature

Room Temperature, sealed in

dry conditions

[5]

Hazard Identification and Classification

This chemical is classified as a hazardous substance. The GHS classification indicates that it

can cause skin and eye irritation, and may cause respiratory irritation.[4]

Hazard Class GHS Category Hazard Statement
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A o
Irritation irritation
Specific Target Organ Toxicity H335: May cause respiratory
Category 3

(Single Exposure)

irritation

Signal Word: Warning[4]

Toxicological Data

Specific quantitative toxicological data, such as LD50 (median lethal dose) values for oral,

dermal, or inhalation routes, for 4-Bromo-2-chlorobenzotrifluoride are not readily available in
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the public domain. The toxicological properties have not been fully investigated.[6] General
statements indicate that it may be harmful by ingestion and inhalation and is irritating to
mucous membranes and the upper respiratory tract.[6]

Endpoint Species Route Value Classification

Acute Oral Data Not Data Not N
o ) Oral ) Not Classified

Toxicity Available Available

Acute Dermal Data Not Data Not »
o ] Dermal ) Not Classified

Toxicity Available Available

Acute Inhalation Data Not ) Data Not N
o ) Inhalation ) Not Classified

Toxicity Available Available

Skin Irritation Rabbit Dermal Irritant Category 2

Eye Irritation Rabbit Ocular Serious Irritant Category 2A

Fire and Explosion Hazard Data

Detailed fire and explosion data, such as flash point and upper/lower explosion limits, for 4-
Bromo-2-chlorobenzotrifluoride are not specified in the available literature. However, general
guidance for similar flammable liquids should be followed.

Parameter

Value

Flash Point

Data Not Available

Autoignition Temperature

Data Not Available

Upper Explosion Limit (UEL)

Data Not Available

Lower Explosion Limit (LEL)

Data Not Available

Suitable Extinguishing Media

Dry chemical, carbon dioxide, water spray, or

alcohol-resistant foam.[7]

Hazardous Combustion Products

May include carbon oxides, hydrogen halides,

and hydrogen fluoride.
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Experimental Protocols

The following are detailed methodologies for key toxicological assessments, based on
internationally recognized OECD guidelines. These protocols would be appropriate for
generating the necessary safety data for 4-Bromo-2-chlorobenzotrifluoride.

Acute Oral Toxicity (OECD 423)

The acute toxic class method is a stepwise procedure using a small number of animals to
classify a substance's toxicity.[3]

o Test Animals: Healthy, young adult rats of a single sex (usually females) are used.[8]

e Housing and Feeding: Animals are housed in standard laboratory conditions and fasted prior
to dosing.[8]

o Dosing: The substance is administered orally by gavage at one of the defined starting dose
levels (5, 50, 300, or 2000 mg/kg body weight).[8]

e Procedure: A step-wise procedure is followed. Each step uses three animals. The outcome of
each step (mortality or survival) determines the next dose level.[8]

o Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight
changes for at least 14 days.[7]

» Pathology: A gross necropsy is performed on all animals at the end of the study.[7]

» Classification: The results allow for the classification of the substance into a GHS toxicity
category.[8]

Acute Dermal Irritation/Corrosion (OECD 404)
This test assesses the potential of a substance to cause reversible skin damage.
o Test Animals: Healthy, young adult albino rabbits with clipped fur are used.[9]

o Application: A 0.5 mL (liquid) or 0.5 g (solid) dose of the test substance is applied to a small
area of skin under a gauze patch (semi-occluded).[10]
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Exposure: The exposure duration is typically 4 hours.[10]

Observation: The skin is examined for erythema (redness) and edema (swelling) at 1, 24, 48,
and 72 hours after patch removal.[10]

Scoring: The reactions are scored using a standardized system (e.g., Draize).[9]

Classification: The substance is classified based on the severity and reversibility of the skin
reactions.[10]

Acute Eye Irritation/Corrosion (OECD 405)

This test evaluates the potential of a substance to cause damage to the eye.

Test Animals: Healthy, young adult albino rabbits are used.[11]

Procedure: A single dose of the test substance (0.1 mL for liquids) is instilled into the
conjunctival sac of one eye. The other eye serves as a control.[11]

Initial Test: The test is initially performed on a single animal.[11]

Observation: The eyes are examined for corneal opacity, iritis, and conjunctival redness and
swelling at 1, 24, 48, and 72 hours after instillation.[11]

Confirmatory Test: If a corrosive or severe irritant effect is not observed, the test is confirmed
using up to two additional animals.[11]

Classification: The substance's irritation potential is classified based on the severity and
reversibility of the observed ocular lesions.[11]

Handling and Emergency Procedures Workflow

The following diagram illustrates a logical workflow for handling a spill of 4-Bromo-2-

chlorobenzotrifluoride, emphasizing safety and containment.

Caption: Workflow for handling a spill of 4-Bromo-2-chlorobenzotrifluoride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [In-Depth Technical Safety Guide: 4-Bromo-2-
chlorobenzotrifluoride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1287702#4-bromo-2-chlorobenzotrifluoride-safety-
data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b1287702?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1287702?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

